Cas no 61149-91-5 (Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester
• CAS No: 61149-91-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 490549
• PubChem ID: 13483106
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-cyano-2,2,3-trimethyl-, methyl ester
• methyl 1-cyano-2,2,3-trimethylcyclopropane-1-carboxylate
• DTXSID10541893
• SCHEMBL7624658
• 61149-91-5

• Inchi： 1S/C9H13NO2/c1-6-8(2,3)9(6,5-10)7(11)12-4/h6H,1-4H3
• InChI Key： ZTXIGNUEDBCFKN-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C#N)C(C)C1(C)C)=O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09